N-{2-hydroxy-2-[4-(thiophen-2-yl)phenyl]ethyl}-7-methoxy-1-benzofuran-2-carboxamide

• IUPAC Name: N-[2-hydroxy-2-(4-thiophen-2-ylphenyl)ethyl]-7-methoxy-1-benzofuran-2-carboxamide
• InChI: InChI=1S/C22H19NO4S/c1-26-18-5-2-4-16-12-19(27-21(16)18)22(25)23-13-17(24)14-7-9-15(10-8-14)20-6-3-11-28-20/h2-12,17,24H,13H2,1H3,(H,23,25)
• InChI Key: SXMMNDNYOZOWTO-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC2=C1OC(=C2)C(=O)NCC(C3=CC=C(C=C3)C4=CC=CS4)O
• Molecular Formula: C22H19NO4S
• Molecular Weight: 393.5 g/mol

Description

Benzofuran is a heterocyclic compound that is ubiquitous in nature. It has been shown to have strong biological activities such as anti-tumor, antibacterial, anti-oxidative, and anti-viral activities. Thiophene is another heterocyclic compound that contains a five-membered ring made up of one sulfur as a heteroatom. Thiophene derivatives are utilized in industrial chemistry and material science as corrosion inhibitors.

Synthesis Analysis

Benzofuran compounds can be synthesized through a unique free radical cyclization cascade, which is an excellent method for the synthesis of a series of difficult-to-prepare polycyclic benzofuran compounds. Thiophene derivatives can be synthesized through several methods including Gewald, Paal–Knorr, Fiesselmann, and Hinsberg synthesis.

Molecular Structure Analysis

The molecular structure of benzofuran and thiophene derivatives can be complex, depending on the specific compound. Benzofuran has a core structure of a benzene ring fused to a furan ring. Thiophene has a five-membered ring made up of one sulfur as a heteroatom.

Chemical Reactions Analysis

The chemical reactions of benzofuran and thiophene derivatives can vary widely. For example, benzofuran rings can be constructed by proton quantum tunneling, which has not only fewer side reactions, but also high yield.

Physical And Chemical Properties Analysis

The physical and chemical properties of benzofuran and thiophene derivatives can vary depending on the specific compound. For example, benzofuran compounds are widely distributed in higher plants such as Asteraceae, Rutaceae, Liliaceae, and Cyperaceae.

Mechanism of Action

The mechanism of action of benzofuran and thiophene derivatives can depend on their specific biological activities. For example, some benzofuran compounds have anti-hepatitis C virus activity.

Safety and Hazards

The safety and hazards of benzofuran and thiophene derivatives can depend on the specific compound and its biological activities. For example, some benzofuran compounds have strong biological activities such as anti-tumor, antibacterial, anti-oxidative, and anti-viral activities.

Future Directions

The future directions of research on benzofuran and thiophene derivatives could involve further exploration of their biological activities and potential applications in many aspects. For example, benzofuran compounds have attracted more and more attention of chemical and pharmaceutical researchers worldwide, making these substances potential natural drug lead compounds.